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Briciclib Solubility Data

The table below summarizes the solubility data for Briciclib from multiple commercial sources.

Source Solvent Solubility (mg/mL) Solubility (mM) Note

Selleck Chemicals [1] [2] DMSO 95 mg/mL 200.24 mM In-house tested

Selleck Chemicals [1] [2] Water Insoluble - -

Selleck Chemicals [1] [2] Ethanol Insoluble - -

TargetMol [3] DMSO 50 mg/mL 105.39 mM -

BOC Sciences [4] DMSO >31 mg/mL >65.3 mM -

Peptide Database [5] DMSO ≥30 mg/mL ≥63.2 mM -

> Important Note: The solubility values reported by different suppliers show variations. This is normal and

can be attributed to slight batch-to-batch variations [2]. It is always good practice to confirm the solubility

for your specific batch of the compound.
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Experimental Protocols

Here are detailed methodologies for preparing Briciclib stock solutions and in vivo formulations, primarily

based on protocols from Selleck Chemicals.

In Vitro Stock Solution in DMSO

Calculation: Determine the mass of Briciclib needed to achieve your desired stock concentration.
For example, to make a 50 mg/mL solution, dissolve 5 mg of Briciclib in 100 µL of DMSO.

Preparation: Add the calculated amount of anhydrous, moisture-free DMSO to the vial containing
Briciclib powder [1] [2].

Mixing: Gently vortex or sonicate the mixture to ensure complete dissolution and formation of a clear
solution [2].

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store
at -80°C for long-term stability (recommended for 6 months) [5]. The chemical stability of the powder

is typically 3 years at -20°C [1].

In Vivo Formulations

For animal studies, Briciclib is insoluble in water and requires special formulations. Below are two validated

protocols for preparing clear solutions [1] [2].

Formulation 1: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% ddH₂O

Final Concentration: 4.75 mg/mL (10.01 mM)
Preparation Workflow:
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Start with 50 µL of 95 mg/mL
DMSO Stock Solution

Add to 400 µL PEG300

Mix to clarify

Add 50 µL Tween 80

Mix to clarify

Add 500 µL ddH₂O

Final Volume: 1 mL
Concentration: 4.75 mg/mL

Click to download full resolution via product page

Formulation 2: 5% DMSO + 95% Corn Oil

Final Concentration: 0.31 mg/mL (0.65 mM)
Preparation Workflow:
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Start with 50 µL of 6.2 mg/mL
DMSO Stock Solution

Add to 950 µL Corn Oil

Mix evenly

Final Volume: 1 mL
Concentration: 0.31 mg/mL

Click to download full resolution via product page

> Critical Protocol Notes: > * Solvent Order: Always add solvents in the specified order [2]. > *

Clarification: Ensure the solution is clear at each mixing step before adding the next solvent. Physical

methods like vortexing, ultrasound, or a warm water bath can be used to aid dissolution [2]. > * Immediate

Use: For optimal results, use the prepared in vivo formulation immediately [1] [2].

Key Considerations for Researchers

DMSO Quality: Use fresh, high-quality, anhydrous DMSO. DMSO is hygroscopic and absorbing
water can significantly reduce the solubility of Briciclib and potentially lead to compound precipitation

[1].
Solution Stability: While the powder is stable at room temperature for short periods during shipping

[2], stock solutions in DMSO should be stored at -80°C. Always note the preparation date and avoid
repeated freezing and thawing.

Dilution for Assays: When diluting the DMSO stock solution into aqueous cell culture media, be
aware that the final DMSO concentration should typically be kept below 0.1-0.5% to minimize

cytotoxicity. A preliminary experiment to check for precipitation upon dilution is recommended.
In Vivo Route: The provided in vivo formulations are typically suitable for oral administration (e.g., via

gavage) or intraperitoneal injection [5].
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Mechanism of Action Context

Briciclib (ON-014185) is a water-soluble phosphate ester prodrug of ON-013100 [5] [4]. Its primary

mechanism of action involves binding to and inhibiting the eukaryotic translation initiation factor 4E (eIF4E)

[1] [5]. This inhibition blocks the cap-dependent translation of key proteins like cyclin D1 and c-MYC,

which are crucial for cancer cell proliferation and survival, ultimately leading to tumor cell death [5] [4]. The

following diagram illustrates this pathway and Briciclib's role.

Briciclib

eIF4E Target

 Binds/Inhibits

Cap-Dependent Translation

 Blocks

Oncoprotein Synthesis
(Cyclin D1, c-MYC, VEGF)

 Suppresses

Tumor Cell Death
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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